3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)propanamide

• IUPAC Name: 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C19H16ClN3O2S/c20-14-5-3-13(4-6-14)17-11-23-15(12-26-19(23)22-17)7-8-18(24)21-10-16-2-1-9-25-16/h1-6,9,11-12H,7-8,10H2,(H,21,24)
• InChI Key: OMHJSBMEVDGFME-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol

Description

3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)propanamide involves the inhibition of the Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation. The compound also induces DNA damage and activates the p53 pathway, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that the compound exhibits low toxicity and minimal side effects in animal models. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. The compound has also been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)propanamide in lab experiments is its potent anti-cancer activity and low toxicity. However, its solubility in water is limited, which can make it difficult to administer in experiments. Additionally, more research is needed to determine the optimal dosage and administration method.

Future Directions

There are several future directions for research on 3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)propanamide. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the compound's potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Additionally, more research is needed to determine the optimal dosage and administration method for the compound in cancer treatment.
In conclusion, 3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(furan-2-ylmethyl)propanamide is a promising compound with potential applications in cancer treatment and other fields. Further research is needed to fully understand its mechanism of action and optimize its use in lab experiments and clinical settings.

Scientific Research Applications

The compound has been extensively studied for its potential applications in cancer treatment. Studies have shown that it exhibits potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to induce apoptosis and inhibit tumor growth in animal models.